N-(5-(allylthio)-1,3,4-thiadiazol-2-yl)-3-(piperidin-1-ylsulfonyl)benzamide

• IUPAC Name: 3-piperidin-1-ylsulfonyl-N-(5-prop-2-enylsulfanyl-1,3,4-thiadiazol-2-yl)benzamide
• InChI: InChI=1S/C17H20N4O3S3/c1-2-11-25-17-20-19-16(26-17)18-15(22)13-7-6-8-14(12-13)27(23,24)21-9-4-3-5-10-21/h2,6-8,12H,1,3-5,9-11H2,(H,18,19,22)
• InChI Key: LCNIAOONMNWTOO-UHFFFAOYSA-N
• Canonical SMILES: C=CCSC1=NN=C(S1)NC(=O)C2=CC(=CC=C2)S(=O)(=O)N3CCCCC3
• Molecular Formula: C17H20N4O3S3
• Molecular Weight: 424.6 g/mol

Description

N-(5-(allylthio)-1,3,4-thiadiazol-2-yl)-3-(piperidin-1-ylsulfonyl)benzamide, commonly known as ATSB, is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields. ATSB is a synthetic compound that has been developed through a complex process of chemical synthesis, and it has been found to possess several unique properties that make it an attractive candidate for further research.

Mechanism of Action

The mechanism of action of ATSB is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways that are involved in cell proliferation and survival. ATSB has been found to inhibit the activity of several key enzymes, including topoisomerase II and proteasomes, which are involved in DNA replication and protein degradation, respectively.
Biochemical and Physiological Effects:
ATSB has been found to have several biochemical and physiological effects. Studies have shown that ATSB can induce cell death in cancer cells by activating the apoptotic pathway. Additionally, ATSB has been found to inhibit the growth and proliferation of cancer cells by inhibiting the activity of key enzymes and signaling pathways. ATSB has also been found to have anti-inflammatory properties, which make it a potential candidate for the treatment of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

ATSB has several advantages and limitations for lab experiments. One of the main advantages of ATSB is its potent anti-cancer properties, which make it an attractive candidate for the development of new anti-cancer drugs. Additionally, ATSB is relatively stable and can be easily synthesized in large quantities. However, one of the main limitations of ATSB is its toxicity, which can limit its use in certain experiments.
List of

Future Directions

1. Further studies are needed to fully understand the mechanism of action of ATSB.
2. Studies are needed to determine the optimal dosage and administration of ATSB for various applications.
3. Studies are needed to determine the efficacy of ATSB in animal models of cancer.
4. Further studies are needed to determine the safety profile of ATSB in humans.
5. Studies are needed to determine the potential applications of ATSB in other fields, such as inflammation and neurodegenerative diseases.
6. Studies are needed to determine the potential of ATSB as a lead compound for the development of new drugs.
7. Further studies are needed to determine the pharmacokinetics of ATSB and its metabolites.

Scientific Research Applications

ATSB has been found to possess several unique properties that make it an attractive candidate for further research. One of the most promising applications of ATSB is in the field of cancer research. Studies have shown that ATSB has potent anti-cancer properties and can induce cell death in various cancer cell lines. This makes it a potential candidate for the development of new anti-cancer drugs.